Cas no 1435934-00-1 (LDN 193189 dihydrochloride)

• Product Name: LDN 193189 dihydrochloride
• CAS No: 1435934-00-1
• MF: C₂₅H₂₄Cl₂N₆
• MW: 479.404262542725
• CID: 4599786
• PubChem ID: 91900717
• Update Time: 2025-11-02

LDN 193189 dihydrochloride Chemical and Physical Properties

Names and Identifiers

• LDN-193189 2HCl
• LDN 193189 dihydrochloride
• 4-[6-[4-(1-Piperazinyl)phenyl]pyrazolo[1,5-a]pyrimidin-3-yl]quinoline dihydrochloride
• Viomycin LDN 193189 Dihydrochloride
• DM-3189 2HCl
• LDN 193189 hydrochloride
• E98942
• HB5624
• AKOS030210987
• 4-(6-(4-(piperazin-1-yl)phenyl)pyrazolo[1,5-a]pyrimidin-3-yl)quinoline dihydrochloride
• LDN193189 HCl?
• LDN-193189 (dihydrochloride)
• TS-08823
• 1435934-00-1
• 4-[6-(4-piperazin-1-ylphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]quinoline;dihydrochloride
• CS-0089373
• LDN-193189 dihydrochloride
• LDN193189 hydrochloride (LDN)
• CHEMBL5303350
• HY-12071B
• 4-[6-[4-(1-Piperazinyl)phenyl]pyrazolo[1,5-a]pyrimidin-3-yl]quinoline hydrochloride
• BL162781
• SCHEMBL22462135
• C25H22N6.HCl
• AC-37003

• Inchi： 1S/C25H22N6.2ClH/c1-2-4-24-22(3-1)21(9-10-27-24)23-16-29-31-17-19(15-28-25(23)31)18-5-7-20(8-6-18)30-13-11-26-12-14-30;;/h1-10,15-17,26H,11-14H2;2*1H
• InChI Key： CMQXLLAILGGLRV-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(C2=C3N(N=C2)C=C(C2=CC=C(N4CCNCC4)C=C2)C=N3)C=C1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 478.1439502g/mol
• Monoisotopic Mass: 478.1439502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 587
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on LDN 193189 dihydrochloride

LDN 193189 Dihydrochloride: A Potent BMP Signaling Inhibitor for Research and Therapeutic Applications

LDN 193189 dihydrochloride (CAS 1435934-00-1) is a highly selective and potent small molecule inhibitor of bone morphogenetic protein (BMP) type I receptors ALK2 and ALK3. This compound has gained significant attention in recent years due to its crucial role in modulating BMP signaling pathways, which are involved in various biological processes including embryonic development, bone formation, and tissue homeostasis.

The molecular formula of LDN 193189 HCl is C₂₆H₂₈Cl₂N₆O₃, with a molecular weight of 543.45 g/mol. Researchers particularly value this compound for its high water solubility (≥10 mM in DMSO and water), making it suitable for various experimental applications. As a BMP inhibitor, it effectively blocks phosphorylation of SMAD1/5/8, downstream effectors of BMP signaling, with IC₅₀ values of 5 nM and 30 nM for ALK2 and ALK3 respectively.

Recent studies have highlighted the therapeutic potential of LDN 193189 dihydrochloride in several areas that align with current research trends:

1. Fibrodysplasia Ossificans Progressiva (FOP) research: As FOP treatment remains a hot topic in rare disease research, this compound shows promise in inhibiting abnormal bone formation characteristic of this condition.

2. Stem cell differentiation control: With the growing interest in regenerative medicine, scientists are using LDN-193189 to direct stem cell fate, particularly in maintaining pluripotency or guiding differentiation toward specific lineages.

3. Iron metabolism studies: Emerging research connects BMP signaling with hepcidin regulation and iron homeostasis, making this inhibitor valuable for hematological research.

The mechanism of action of LDN 193189 dihydrochloride salt involves competitive binding to the ATP-binding pocket of BMP type I receptors. This prevents receptor activation and subsequent SMAD phosphorylation, effectively downregulating BMP-responsive genes. Such precise targeting makes it superior to non-specific approaches like noggin or other BMP antagonists.

In experimental protocols, researchers typically use LDN 193189 at concentrations ranging from 10-100 nM for cell culture applications. The compound demonstrates excellent cell permeability and shows effects within hours of administration. Stability studies indicate that solutions should be prepared fresh or stored at -20°C for short-term use, protected from light and moisture.

Quality control specifications for research-grade LDN 193189 HCl typically require ≥98% purity by HPLC, with confirmation by NMR and mass spectrometry. The dihydrochloride salt form offers advantages in solubility and handling compared to the free base. Researchers should note that this compound is intended for research purposes only and not for diagnostic or therapeutic use in humans.

Recent publications (2022-2023) have expanded the applications of LDN 193189 dihydrochloride to new areas including:

- Organoid development: Used to optimize culture conditions for various epithelial organoids

- Cancer research: Investigating BMP signaling roles in tumor microenvironment regulation

- Vascular biology: Exploring connections between BMP pathways and angiogenesis

For researchers working with LDN 193189 dihydrochloride, proper handling includes using personal protective equipment and working in a well-ventilated area. While not classified as hazardous under GHS criteria, standard laboratory precautions should be followed. The compound is stable under recommended storage conditions (-20°C, desiccated) for extended periods.

Frequently asked questions about LDN 193189 include:

- What's the difference between the dihydrochloride and free base forms?

- How does it compare to Dorsomorphin in BMP inhibition?

- What cell types respond best to this inhibitor?

- Are there known off-target effects at higher concentrations?

These questions reflect current researcher interests and should be addressed when presenting this compound's profile. The scientific community continues to discover new applications for LDN 193189 dihydrochloride, particularly in developmental biology and disease modeling contexts.

From a technical perspective, LDN 193189 HCl solutions should be prepared in sterile conditions using appropriate solvents (commonly DMSO followed by aqueous dilution). Researchers report working concentrations typically between 10-500 nM, with specific optimization required for different cell types and experimental conditions. Recent protocol optimizations suggest pulse treatments may be more effective than continuous exposure for certain applications.

The growing body of literature citing LDN 193189 dihydrochloride (over 500 publications as of 2023) demonstrates its established position as a research tool. Its consistent performance and well-characterized activity profile make it a preferred choice over newer, less-validated BMP pathway inhibitors. Future research directions likely include combination therapies with other pathway modulators and expanded use in tissue engineering applications.

For purchasing considerations, researchers should verify:

- Certificate of Analysis with current batch data

- Proper storage and shipping conditions

- Supplier reputation and technical support availability

- Compatibility with planned experimental systems

As BMP signaling research continues to evolve, LDN 193189 dihydrochloride remains a critical tool for dissecting this important biological pathway. Its combination of potency, selectivity, and research track record ensure its continued relevance in both basic science and translational research applications.